Cas no 2171980-91-7 (2-(3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclobutyl)acetic acid)

• Product Name: 2-(3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclobutyl)acetic acid
• CAS No: 2171980-91-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5896843
• PubChem ID: 165577024
• Update Time: 2025-10-05

2-(3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclobutyl)acetic acid
• 2-(3-{2-ethyl-2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]butanamido}cyclobutyl)acetic acid
• 2171980-91-7
• EN300-1559128

• Inchi： 1S/C28H34N2O5/c1-3-28(4-2,26(33)30-19-13-18(14-19)15-25(31)32)17-29-27(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,18-19,24H,3-4,13-17H2,1-2H3,(H,29,34)(H,30,33)(H,31,32)
• InChI Key： FCTIIGQHRDODSM-UHFFFAOYSA-N
• SMILES： O=C(C(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(CC)CC)NC1CC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 738
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3-{2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylbutanamido}cyclobutyl)acetic acid

2-(3-{2-Ethyl-2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}methylbutanamido}cyclobutyl)acetic Acid: A Comprehensive Overview

Introduction

The compound with CAS No 2171980-91-7, known as 2-(3-{2-Ethyl-2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}methylbutanamido}cyclobutyl)acetic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its intricate structure, which includes a cyclobutane ring, an acetic acid moiety, and a fluorenylmethoxycarbonyl (Fmoc) group, making it a valuable tool in various chemical and biological applications.

Structural Features

The molecular structure of this compound is characterized by several key features that contribute to its unique properties and potential applications. The presence of the Fmoc group, which is a well-known protecting group in peptide synthesis, suggests that this compound may play a role in peptide chemistry or related fields. Additionally, the cyclobutane ring introduces strain into the molecule, which can influence its reactivity and stability.

Synthesis and Applications

The synthesis of this compound involves a series of carefully designed reactions to assemble its complex structure. Recent advancements in asymmetric synthesis and catalytic methods have made it possible to construct such molecules with high precision and efficiency. The Fmoc group, being a temporary protecting group, can be selectively removed under specific conditions, enabling the use of this compound as an intermediate in more elaborate synthetic routes.

In terms of applications, this compound has potential uses in drug delivery systems due to its ability to act as a carrier or stabilizer for bioactive molecules. Furthermore, its structural features make it a candidate for use in the development of novel materials with tailored properties.

Recent Research Developments

Recent studies have explored the use of similar compounds in the field of biotechnology, particularly in the design of bio-inspired materials and sensors. The integration of the Fmoc group into such molecules has been shown to enhance their stability and functionality under physiological conditions.

Moreover, researchers have investigated the potential of this compound as a building block for constructing more complex molecular architectures. Its unique combination of functional groups allows for versatile interactions with other molecules, making it a valuable asset in supramolecular chemistry.

Conclusion

In conclusion, 2-(3-{2-Ethyl-2-{[(9H-Fluoren-9-yl)methoxycarbonyl]amino}methylbutanamido}cyclobutyl)acetic acid is a fascinating compound with a wide range of potential applications across various scientific disciplines. Its intricate structure and functional groups make it an ideal candidate for further research and development in fields such as drug delivery, materials science, and biotechnology.